Cas no 500161-29-5 (4(1H)-Pyrimidinone, 2-amino-5-hexyl-6-hydroxy- (9CI))
500161-29-5 structure
Product Name:4(1H)-Pyrimidinone, 2-amino-5-hexyl-6-hydroxy- (9CI)
CAS No:500161-29-5
MF:C10H17N3O2
MW:211.260882139206
CID:1020902
PubChem ID:25421364
Update Time:2025-04-20
4(1H)-Pyrimidinone, 2-amino-5-hexyl-6-hydroxy- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 4(1H)-Pyrimidinone, 2-amino-5-hexyl-6-hydroxy- (9CI)
- SCHEMBL12495810
- 500161-29-5
- DB-272072
- 2-Amino-5-hexyl-6-hydroxypyrimidin-4(1H)-one
- 4(1H)-PYRIMIDINONE, 2-AMINO-5-HEXYL-6-HYDROXY-
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- Inchi: 1S/C10H17N3O2/c1-2-3-4-5-6-7-8(14)12-10(11)13-9(7)15/h2-6H2,1H3,(H4,11,12,13,14,15)
- InChI Key: FNXRLWFYNQHCCA-UHFFFAOYSA-N
- SMILES: OC1=C(C(NC(N)=N1)=O)CCCCCC
Computed Properties
- Exact Mass: 211.132076794g/mol
- Monoisotopic Mass: 211.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 87.7Ų
4(1H)-Pyrimidinone, 2-amino-5-hexyl-6-hydroxy- (9CI) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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